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Compound of Interest

Compound Name:
2,2-Dibromo-3-oxo-butyric acid

ethyl ester

Cat. No.: B1279488 Get Quote

A comprehensive analysis for researchers and drug development professionals.

Ethyl 2,2-dibromo-3-oxobutanoate, also known as 2,2-Dibromo-3-oxo-butyric acid ethyl
ester, is a chemical compound of interest in various synthetic applications. This guide provides

a concise overview of its key molecular and physical properties.

Molecular and Physical Data
A critical starting point for any experimental design is a clear understanding of the compound's

fundamental properties. The table below summarizes the key quantitative data for Ethyl 2,2-

dibromo-3-oxobutanoate.
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Property Value

Molecular Formula C6H8Br2O3

Molecular Weight 287.93 g/mol [1]

Exact Mass 287.93 g/mol [2][3]

CAS Number 89415-67-8[2]

Boiling Point 120-124 °C at 13 Torr[2]

XLogP3 1.9[2]

Polar Surface Area (PSA) 43.4 Å²[2]

Experimental Protocols
Detailed experimental protocols for the determination of the above physicochemical properties

are standardized and widely published in chemical literature. For instance, molecular weight is

typically determined by mass spectrometry, while boiling point is measured using distillation

apparatus under reduced pressure. The octanol-water partition coefficient (XLogP3) is a

calculated value derived from the compound's structure, predicting its lipophilicity.

Logical Workflow for Compound Characterization
The process of characterizing a chemical compound like Ethyl 2,2-dibromo-3-oxobutanoate

follows a logical progression. The diagram below illustrates a typical workflow from initial

synthesis or acquisition to full characterization.
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Caption: Workflow for Chemical Compound Characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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